Cas no 1807261-76-2 (Ethyl 2-cyano-6-fluoro-4-formylbenzoate)

Ethyl 2-cyano-6-fluoro-4-formylbenzoate structure
1807261-76-2 structure
Product Name:Ethyl 2-cyano-6-fluoro-4-formylbenzoate
CAS No:1807261-76-2
MF:C11H8FNO3
MW:221.184526443481
CID:4955302
Update Time:2023-08-29

Ethyl 2-cyano-6-fluoro-4-formylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-cyano-6-fluoro-4-formylbenzoate
    • Inchi: 1S/C11H8FNO3/c1-2-16-11(15)10-8(5-13)3-7(6-14)4-9(10)12/h3-4,6H,2H2,1H3
    • InChI Key: ZGSOOPMWUFWJFD-UHFFFAOYSA-N
    • SMILES: FC1=CC(C=O)=CC(C#N)=C1C(=O)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 322
  • XLogP3: 1.4
  • Topological Polar Surface Area: 67.2

Ethyl 2-cyano-6-fluoro-4-formylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015008030-250mg
Ethyl 2-cyano-6-fluoro-4-formylbenzoate
1807261-76-2 97%
250mg
489.60 USD 2021-06-21
Alichem
A015008030-500mg
Ethyl 2-cyano-6-fluoro-4-formylbenzoate
1807261-76-2 97%
500mg
831.30 USD 2021-06-21
Alichem
A015008030-1g
Ethyl 2-cyano-6-fluoro-4-formylbenzoate
1807261-76-2 97%
1g
1,445.30 USD 2021-06-21
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